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Compound of Interest

Compound Name: Nafocare B2

Cat. No.: B1198260

Essential guidelines for the safe handling and disposal of Nafocare B2 (Sodium Fluoride) in a
research environment. This document provides immediate safety protocols, logistical
procedures for waste management, and detailed experimental information to ensure the well-
being of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Nafocare B2 is a trade name for sodium fluoride (NaF), a compound that is toxic if swallowed
or inhaled and causes serious eye and skin irritation.[1] Always handle Nafocare B2 in a well-
ventilated area, preferably within a chemical fume hood.[1] Personal Protective Equipment
(PPE) is mandatory and includes a lab coat, nitrile gloves, and safety goggles.[1] In case of
accidental exposure, refer to the specific first aid measures outlined in the Safety Data Sheet
(SDS). For skin contact, wash the affected area with soap and plenty of water for at least 15
minutes.[1] For eye contact, rinse cautiously with water for several minutes.[1]

Step-by-Step Disposal Procedure for Nafocare B2

The disposal of Nafocare B2 is regulated, and it must be treated as a hazardous waste.[2][3] It
is crucial to adhere to the following procedures to ensure safety and regulatory compliance.

1. Waste Collection and Segregation:

e Collect all solid and liquid waste containing Nafocare B2 in a designated, compatible, and
clearly labeled hazardous waste container. Plastic containers are generally preferred.[1][3]
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Do not mix Nafocare B2 waste with other incompatible waste streams, particularly strong
acids, which can liberate highly toxic hydrogen fluoride gas.[4]

Aqueous waste should be collected separately from organic solvent waste.[5]

. Container Labeling:

Label the hazardous waste container as soon as the first waste is added.

The label must include the words "Hazardous Waste," the full chemical name ("Sodium
Fluoride™), and a clear indication of the hazards (e.g., "Toxic").[6][7]

List all constituents of the waste mixture on the label.

Include the accumulation start date.

. Waste Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[3][6][8] The SAA must be at or near the point of waste
generation.[3]

Ensure the container is kept closed at all times, except when adding waste.[2][3]

Store containers of incompatible materials separately.[5][8]

. Arranging for Disposal:

Once the container is full, or if waste has been accumulated for a specific period (check
institutional guidelines), arrange for pickup by a licensed professional waste disposal service.

[2]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a
waste pickup.

. Spill Cleanup Procedure:

In the event of a small spill, evacuate non-essential personnel from the area.
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o Wearing appropriate PPE (including a respirator if outside a fume hood), cover the spill with
an absorbent material like dry lime, sand, or soda ash.[4]

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[1][4] Avoid creating dust.[1]

» Ventilate the area and wash the spill site after the cleanup is complete.[4]
e Do not wash spills into the sewer system.[4]

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for Sodium Fluoride
(Nafocare B2).

Table 1: Physical and Chemical Properties of Sodium Fluoride

Property Value

Chemical Formula NaF

Molecular Weight 41.99 g/mol

Appearance White to greenish crystalline solid
Melting Point 993 °C

Boiling Point 1704 °C

Density 2.558 g/cm3

Solubility in Water 40.4 g/L at 20 °C

pH ~8 (for an aqueous solution)

Table 2: Toxicological Data for Sodium Fluoride
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Parameter Value
LD50 Oral (Rat) 31 mg/kg
Hazard Class 6.1 (Toxic)
UN Number 1690

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Nafocare B2.

Caption: Workflow for the safe disposal of Nafocare B2 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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